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Compound of Interest

Compound Name: Insulin

Cat. No.: B600854

The proper disposal of insulin and related materials is a critical component of laboratory safety
and regulatory compliance. For researchers, scientists, and drug development professionals,
understanding these procedures is essential to protect personnel from injury, prevent
environmental contamination, and adhere to federal and state regulations. Insulin itself,
particularly in partially used or expired vials, is often classified as hazardous waste due to the
preservative meta-cresol (m-cresol). Sharps, such as needles and syringes, present a
significant risk of injury and infection and must be managed as regulated medical waste.

This guide provides a comprehensive, step-by-step plan for the safe handling and disposal of
insulin-related waste in a research setting, ensuring a secure and compliant laboratory
environment.

Hazard Classification of Insulin Waste

Many common insulin formulations are classified as hazardous waste under the Resource
Conservation and Recovery Act (RCRA) due to high concentrations of the preservative m-
cresol. The U.S. Environmental Protection Agency (EPA) sets a regulatory limit of 200 parts per
million (ppm) for m-cresol, above which the waste is considered toxic (Waste Code D024).
Most commercial insulin preparations exceed this limit significantly.
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. Typical m-cresol RCRA Hazardous Waste
Insulin Brand (Example) .
Concentration (ppm) Code
NovoLog® 1,720 D024
Novolin® 2,500 D024
Lantus® 2,700 D024
Humalog® 3,150 D024
EPA Regulatory Limit 200

Source: Defense Centers for
Public Health[1]

Procedural Guide for Insulin Waste Disposal

The proper disposal of insulin-related materials requires segregation at the point of
generation. The workflow involves identifying the waste type (sharps, liquid, or empty
container) and placing it into the appropriate, clearly labeled waste stream.
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Step 1: Generation & Segregation

Insulin Waste Generated in Lab

:

Needles, Syiinges, Partially Used/Exgired Empty Vials/Pens
Contaminated|Sharps Liquid Insulin VialsfPens (No Residual Insulin)

Step 2: Con{;ainment
Place in Puncture-Resistant < Place in Leak-Proof Dispose as Solid Waste
Sharps Container Hazardous Waste Container (Non-hazardous)

Step 3: Final Disposal Pathway

Y

A
Manage as Regulated Manage as RCRA
Medical Waste (RMW) Hazardous Waste General Laboratory Trash

Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of insulin-related laboratory waste.

Methodology for Disposal of Insulin Sharps

All items sharp enough to puncture skin are considered "sharps” and must be disposed of in a
dedicated sharps container.[2][3] This category includes:

¢ Hypodermic needles[4]
e Syringes (with or without attached needles)[4]

» Scalpel and razor blades[4]
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o Contaminated glass (e.g., broken vials, slides)[4]
Protocol:

o Do Not Recap Needles: Immediately after use, dispose of needles without recapping them to
prevent needlestick injuries.[5] If recapping is unavoidable, use a one-handed "scoop”
technique.[2][3]

o Use Approved Containers: Place all sharps into a designated, FDA-cleared sharps container.
[2][6] These containers must be rigid, puncture-resistant, leak-proof, and clearly labeled with
the universal biohazard symbol.[2][4][7]

e Do Not Overfill: Fill sharps containers only to the indicated "full” line, which is typically three-
quarters of their capacity.[3][5] This prevents overfilling, which can lead to spills and injuries.

» Secure and Dispose: Once the container is full, permanently lock the lid.[3] The container
must be managed as regulated medical waste and collected by a licensed biomedical waste
vendor for treatment, often through autoclaving or incineration.[3][8]

Methodology for Disposal of Liquid Insulin

Because of its m-cresol content, liquid insulin that is expired, partially used, or no longer
needed for patient care must be managed as hazardous waste.[1]

Protocol:

e Do Not Pour Down the Drain: Never dispose of liquid insulin by flushing it down a toilet or
pouring it into a sink.[6] This can introduce hazardous chemicals into the water system.

o Contain as Hazardous Waste: Place partially used or expired insulin vials and pens into a
designated hazardous waste container that is leak-proof and has a secure lid.[1] This
container should be labeled "Hazardous Waste" and include the specific chemical contents
(e.g., "Insulin with m-cresol, Waste Code D024").

» Follow Institutional Protocols: Contact your institution's Environmental Health and Safety
(EHS) office for guidance on establishing a hazardous waste accumulation area and to
arrange for pickup and disposal by a certified hazardous waste handler.[1]
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e Unused, Creditable Insulin: In some cases, unused, undispensed insulin in its original
packaging that is less than one year expired may be returned to a pharmaceutical reverse
distributor.[1] This is dependent on state regulations and whether the state has adopted the
EPA's Management Standards for Hazardous Waste Pharmaceuticals.[1]

Methodology for Disposal of Empty Containers and Non-
Sharps

Empty insulin vials, pens, and packaging that contain no residual liquid may be disposed of as
non-hazardous solid waste.[1]

Protocol:

e Ensure Containers are Empty: Confirm that vials or pens are completely empty with no
remaining insulin.[1]

» Remove Personal Information: If applicable, remove or obscure any labels containing
personal or confidential information.[9]

e Dispose in General Trash: Place the empty containers in the regular laboratory trash, unless
local or institutional policies require otherwise.[6] Disposable insulin pens, with the needle
removed, can typically be thrown in the regular trash.[6]

Regulatory Framework

The disposal of insulin and medical waste is governed by a multi-tiered regulatory system.
Researchers must comply with federal, state, and institutional rules.
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Caption: Hierarchy of regulations governing laboratory insulin disposal.

o Occupational Safety and Health Administration (OSHA): OSHA's Bloodborne Pathogens
Standard (29 CFR 1910.1030) mandates practices to protect workers from injuries and
exposure to infectious materials, including requirements for sharps handling and labeling of
biohazardous waste.[10]

» Environmental Protection Agency (EPA): The EPA regulates hazardous waste under RCRA.
As many insulin formulations are considered hazardous due to m-cresol, their disposal falls
under EPA guidelines.[1][11]

o State Regulations: Most authority for defining and regulating medical waste resides at the
state level.[11][12] Researchers must consult their state's specific regulations, which may be
stricter than federal guidelines.[8][13][14][15]

o Department of Transportation (DOT): The DOT has rules for the packaging, labeling, and
transportation of regulated medical and hazardous waste off-site.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. ph.health.mil [ph.health.mil]

e 2. Using Sharps Safely in the Lab | Office of Clinical and Research Safety [vumc.org]
e 3.research.uga.edu [research.uga.edu]

¢ 4. ehs.princeton.edu [ehs.princeton.edu]

« 5. Safe Handling of Sharps and Needles: Best Practices for Laboratory Safety | Lab Manager
[labmanager.com]

e 6. 4allfamily.com [4allfamily.com]

e 7. danielshealth.com [danielshealth.com]

e 8. Incident Waste Decision Support Tool (I-WASTE DST) | US EPA [iwaste.epa.gov]
» 9. How To Dispose of Unused Diabetes Supplies - Donate Supplies [meriinc.com]

e 10. Disposal of blood and other potentially infectious materials (OPIM). | Occupational Safety
and Health Administration [osha.gov]

e 11. epa.gov [epa.gov]

e 12. Regulated Medical Waste — Overview | Healthcare Environmental Resource Center
(HERC) [hercenter.org]

» 13. biomedicalwastesolutions.com [biomedicalwastesolutions.com]
e 14. medprodisposal.com [medprodisposal.com]
e 15. danielshealth.com [danielshealth.com]

 To cite this document: BenchChem. [Safe Disposal of Insulin and Associated Sharps in a
Laboratory Environment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600854+#insulin-proper-disposal-procedures]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b600854?utm_src=pdf-custom-synthesis
https://ph.health.mil/PHC%20Resource%20Library/management-used-and-unused-insulin.pdf
https://www.vumc.org/safety/bio/using-sharps-in-lab
https://research.uga.edu/biosafety/procedures/safe-handling-of-sharps-in-the-biological-research-laboratory/
https://ehs.princeton.edu/laboratory-research/biological-safety/biohazard-waste-disposal/sharps
https://www.labmanager.com/safe-sharps-handling-19540
https://www.labmanager.com/safe-sharps-handling-19540
https://4allfamily.com/blogs/diabetes/how-to-dispose-of-insulin-needles-pens-syringes-and-vials
https://www.danielshealth.com/knowledge-center/osha-and-biohazard-waste-disposal-guidelines
https://iwaste.epa.gov/guidance/natural-disaster/fact-sheets/types-of-waste?id=biohazard-waste
https://www.meriinc.com/how-to-dispose-of-unused-diabetes-supplies/
https://www.osha.gov/laws-regs/standardinterpretations/2009-06-02
https://www.osha.gov/laws-regs/standardinterpretations/2009-06-02
https://www.epa.gov/rcra/medical-waste
https://www.hercenter.org/rmw/rmwoverview.php
https://www.hercenter.org/rmw/rmwoverview.php
https://www.biomedicalwastesolutions.com/georgia-medical-waste-disposal-regulations/
https://www.medprodisposal.com/california-medical-waste-disposal-regulations/
https://www.danielshealth.com/knowledge-center/alabama-medical-waste-regulations
https://www.benchchem.com/product/b600854#insulin-proper-disposal-procedures
https://www.benchchem.com/product/b600854#insulin-proper-disposal-procedures
https://www.benchchem.com/product/b600854#insulin-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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